Cas no 2085-90-7 (1,4-Diphenyl-1,4-butanediol)

1,4-Diphenyl-1,4-butanediol is a diol compound featuring phenyl substituents at the 1 and 4 positions of a butanediol backbone. This structure imparts unique reactivity and solubility properties, making it a valuable intermediate in organic synthesis, particularly for the preparation of polymers, pharmaceuticals, and specialty chemicals. Its symmetrical aromatic groups enhance thermal stability and rigidity, which can be advantageous in material science applications. The compound's hydroxyl groups allow for further functionalization, enabling its use in crosslinking reactions or as a building block for more complex molecules. Its crystalline nature and well-defined melting point facilitate purification and handling in laboratory and industrial settings.

1,4-Diphenyl-1,4-butanediol structure

Product Name:1,4-Diphenyl-1,4-butanediol

CAS No:2085-90-7

MF:C₁₆H₁₈O₂

MW:242.312924861908

CID:286311

PubChem ID:290779

Update Time:2025-05-27

1,4-Diphenyl-1,4-butanediol Chemical and Physical Properties

Names and Identifiers

- 1,4-Butanediol,1,4-diphenyl-
- 1,4-diphenylbutane-1,4-diol
- 1,4-diphenyl1,4-butanediol
- 1,4-Diphenyl-1,4-butanediol
- 1,4-Diphenyl-butan-1,4-diol
- 1,4-diphenyl-butane-1,4-diol
- AC1L6EH8
- AC1Q771Q
- CTK4E5325
- meso-1,4-Diphenyl-butan-1,4-diol
- NSC154984
- rac.-1,4-Diphenyl-butan-1,4-diol
- SureCN3081755
- SCHEMBL3081755
- NSC 154984
- AKOS017978537
- FPJCDQHWOJGOKB-UHFFFAOYSA-N
- 2085-90-7
- 1,4-Diphenyl-1,4-butanediol #
- CHEMBL4202998
- NSC-154984
- DTXSID50302905
- 1,4-Butanediol, 1,4-diphenyl-
- Inchi： 1S/C16H18O2/c17-15(13-7-3-1-4-8-13)11-12-16(18)14-9-5-2-6-10-14/h1-10,15-18H,11-12H2
- InChI Key： FPJCDQHWOJGOKB-UHFFFAOYSA-N
- SMILES： OC(C1C=CC=CC=1)CCC(C1C=CC=CC=1)O

Computed Properties

Exact Mass: 242.13074
Monoisotopic Mass: 242.131
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 40.5Å²

Experimental Properties

Density: 1.14
Boiling Point: 418.5°C at 760 mmHg
Flash Point: 199°C
Refractive Index: 1.599
PSA: 40.46
LogP: 3.23380

1,4-Diphenyl-1,4-butanediol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B806983-10mg	1,4-Diphenyl-1,4-butanediol	2085-90-7	10mg	$ 70.00	2022-06-06
TRC	B806983-50mg	1,4-Diphenyl-1,4-butanediol	2085-90-7	50mg	$ 173.00	2023-04-18
TRC	B806983-100mg	1,4-Diphenyl-1,4-butanediol	2085-90-7	100mg	$ 365.00	2022-06-06
TRC	B806983-250mg	1,4-Diphenyl-1,4-butanediol	2085-90-7	250mg	$ 800.00	2023-09-08
TRC	B806983-500mg	1,4-Diphenyl-1,4-butanediol	2085-90-7	500mg	$ 1378.00	2023-04-18